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Compound of Interest

Compound Name: (4-Bromo-3-methylphenyl)thiourea

Cat. No.: B2370046

Technical Guide: (4-Bromo-3-
methylphenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Bromo-3-
methylphenyl)thiourea, including its chemical identity and a proposed protocol for its
synthesis. Due to the compound's limited documentation in readily available chemical
databases, a specific CAS number could not be retrieved. However, based on its constituent
precursor, 4-Bromo-3-methylaniline, its molecular formula and a feasible synthetic pathway can
be accurately determined.

Chemical Identity and Properties

While a specific CAS number for (4-Bromo-3-methylphenyl)thiourea is not publicly indexed,
its molecular structure and formula can be deduced from its logical precursor, 4-Bromo-3-
methylaniline.
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Parameter Value Source
Compound Name (4-Bromo-3- ]
methylphenyl)thiourea
CAS Number Not Found
Molecular Formula CsHoBrN2S Deduced from Synthesis
Precursor 4-Bromo-3-methylaniline [11121[3]
Precursor CAS 6933-10-4 [1][2][3]
Precursor Formula C7HsBrN [1]

Proposed Synthesis Protocol

The synthesis of (4-Bromo-3-methylphenyl)thiourea can be achieved through the reaction of
4-Bromo-3-methylaniline with an isothiocyanate source. A common and effective method
involves the use of ammonium thiocyanate in the presence of an acid catalyst.

Reaction:

4-Bromo-3-methylaniline + NHsaSCN - (4-Bromo-3-methylphenyl)thiourea
Experimental Protocol:

e Materials:

o 4-Bromo-3-methylaniline (CAS: 6933-10-4)[3]

[¢]

Ammonium thiocyanate

o

Hydrochloric acid (concentrated)

Ethanol

o

Water

[¢]

[¢]

Standard laboratory glassware and heating apparatus
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e Procedure:

1. In a round-bottom flask, dissolve a specific molar equivalent of 4-Bromo-3-methylaniline in
ethanol.

2. In a separate beaker, prepare a solution of ammonium thiocyanate in water.

3. Add the ammonium thiocyanate solution to the flask containing the 4-Bromo-3-
methylaniline solution.

4. Slowly add concentrated hydrochloric acid to the mixture while stirring. The acid acts as a
catalyst for the reaction.

5. Attach a reflux condenser to the flask and heat the mixture to reflux for a specified period.
The reaction progress can be monitored using Thin Layer Chromatography (TLC).

6. After the reaction is complete, allow the mixture to cool to room temperature.

7. Pour the reaction mixture into cold water to precipitate the crude (4-Bromo-3-
methylphenyl)thiourea.

8. Filter the precipitate using a Buchner funnel and wash it with cold water to remove any
unreacted starting materials and inorganic salts.

9. The crude product can be further purified by recrystallization from a suitable solvent, such
as ethanol or an ethanol-water mixture, to obtain the pure (4-Bromo-3-
methylphenyl)thiourea.

Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for (4-Bromo-3-
methylphenyl)thiourea.
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Caption: Proposed synthesis workflow for (4-Bromo-3-methylphenyl)thiourea.

Biological Context and Potential Applications
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Thiourea derivatives are a significant class of compounds in medicinal chemistry, exhibiting a
wide range of biological activities. While specific studies on (4-Bromo-3-
methylphenyl)thiourea are not readily available, related thiourea-containing molecules have
demonstrated potential as antimicrobial, antiviral, and anticancer agents. The presence of the
bromo and methyl-substituted phenyl ring in this particular compound provides a unique
scaffold for further chemical modification and exploration in drug discovery programs. The
synthetic protocol outlined in this guide serves as a foundational step for producing this
compound for further research and screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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